Cas no 135014-48-1 (4-Octadecenoic acid,2-hydroxy-2-(trifluoromethyl)-, (4E)-)

• Product Name: 4-Octadecenoic acid,2-hydroxy-2-(trifluoromethyl)-, (4E)-
• CAS No: 135014-48-1
• MF: C₁₉H₃₃F₃O₃
• MW: 366.458737134933
• CID: 161006
• PubChem ID: 6029190
• Update Time: 2025-04-19

4-Octadecenoic acid,2-hydroxy-2-(trifluoromethyl)-, (4E)- Chemical and Physical Properties

Names and Identifiers

• 4-Octadecenoic acid,2-hydroxy-2-(trifluoromethyl)-, (4E)-
• 2-hydroxy-2-(trifluoromethyl)octadec-4-enoic acid
• 2-hydroxy-2-trifluoromethyloctadec-4-enoic acid
• (4E)-2-hydroxy-2-(trifluoromethyl)octadec-4-enoic acid
• 2-Htoea
• 2-Hydroxy-2-trifluoromethyl-n-octadec-4-enoic acid
• (E)-2-hydroxy-2-(trifluoromethyl)octadec-4-enoic acid
• CJNDDKBEQLKNSV-CCEZHUSRSA-N
• SCHEMBL14429937
• 135014-48-1

• Inchi： 1S/C19H33F3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(25,17(23)24)19(20,21)22/h14-15,25H,2-13,16H2,1H3,(H,23,24)/b15-14+
• InChI Key： CJNDDKBEQLKNSV-CCEZHUSRSA-N
• SMILES： FC(C(C(=O)O)(C/C=C/CCCCCCCCCCCCC)O)(F)F

Computed Properties

• Exact Mass: 366.23818
• Monoisotopic Mass: 366.23818
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 7.8

Experimental Properties

• Density: 1.064
• Boiling Point: 450.6°Cat760mmHg
• Flash Point: 226.3°C
• Refractive Index: 1.456